Cas no 1695396-32-7 (tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate
• CAS No: 1695396-32-7
• MF: C₁₈H₂₆BrNO₃
• MW: 384.307944774628
• CID: 6245800
• PubChem ID: 104969675
• Update Time: 2025-07-23

tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate
• EN300-1135465
• 1695396-32-7

• Inchi： 1S/C18H26BrNO3/c1-18(2,3)23-17(21)20-12-15(19)16(13-20)22-11-7-10-14-8-5-4-6-9-14/h4-6,8-9,15-16H,7,10-13H2,1-3H3
• InChI Key： BBAYTNYXWGXNHX-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 383.10961g/mol
• Monoisotopic Mass: 383.10961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate (CAS No. 1695396-32-7)

Tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1695396-32-7, belongs to a class of pyrrolidine derivatives that have been extensively studied for their pharmacological properties. The presence of a tert-butyl group, a bromo substituent, and an alkoxy chain appended to the pyrrolidine core imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate structure combines several key functional elements that are highly relevant in modern medicinal chemistry. The bromo atom at the 3-position of the pyrrolidine ring enhances electrophilicity, facilitating further derivatization and enabling interactions with various biological targets. Concurrently, the 3-phenylpropoxy group introduces a bulky, lipophilic moiety that can influence solubility and membrane permeability, critical factors in drug design. The carboxylate functionality at the 1-position provides a site for further chemical modifications, such as coupling with amines or other pharmacophores, expanding its utility in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of pyrrolidine derivatives as scaffolds for therapeutic agents. Studies indicate that compounds featuring this motif exhibit diverse biological activities, including kinase inhibition, G-protein coupled receptor (GPCR) modulation, and anti-inflammatory effects. The specific arrangement of substituents in tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate aligns well with these trends, positioning it as a promising candidate for further exploration.

In the context of drug discovery, the synthesis of tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only enhance scalability but also allow for precise control over regioselectivity, minimizing unwanted side products.

The pharmacological profile of tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate has been investigated through both in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a potential lead compound for further development. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as improved bioavailability and reduced metabolic clearance. These attributes are crucial for translating preclinical findings into clinical efficacy.

One of the most compelling aspects of tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate is its versatility as a building block for more complex molecules. By leveraging its reactive sites—such as the carboxylate group or the bromo substituent—chemists can generate novel derivatives with tailored biological activities. This flexibility is particularly valuable in fragment-based drug design approaches, where small molecules are incrementally modified to improve potency and selectivity.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of compounds like tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate. Predictive models can identify optimal modifications based on structural data, experimental outcomes, and known biological responses. Such tools are instrumental in identifying lead compounds that exhibit desired properties with minimal trial-and-error experimentation.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling intermediates like tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate. Quality control measures must be rigorously implemented to guarantee consistency across batches, which is critical for downstream applications in pharmaceutical formulations. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity.

The future prospects for tert-butyl 3-bromo-4-(3-phenylpropoxy)pyrrolidine-1-carboxylate are promising, given its unique structural attributes and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action through detailed biochemical assays and animal models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutic interventions.

In summary,Tert-butyl 3-bromo-4-(3 phenylpropoxy)pyrrolidine -1 -carboxy l ate (CAS No .1695396 -32 -7 ) represents an intriguing compound with significant potential in medicinal chemistry . Its structural features , synthetic accessibility ,and preliminary pharmacological data position it as a valuable asset in the quest for new therapeutics . As research progresses ,this compound is expected to contribute substantially to advancements in drug discovery and development .